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Compound of Interest

Compound Name:
2-Methoxy-6-

(trifluoromethyl)benzoic acid

Cat. No.: B045016 Get Quote

Essential Safety and Handling Guide for 2-
Methoxy-6-(trifluoromethyl)benzoic Acid
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 2-Methoxy-6-
(trifluoromethyl)benzoic acid (CAS No. 119692-41-0). The following procedures are based

on established best practices for handling halogenated organic compounds and fine powders

to ensure a safe laboratory environment.

Chemical Identifier:

Name: 2-Methoxy-6-(trifluoromethyl)benzoic acid

CAS Number: 119692-41-0

Molecular Formula: C₉H₇F₃O₃

Molecular Weight: 220.15 g/mol

Form: Solid
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A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety

when handling 2-Methoxy-6-(trifluoromethyl)benzoic acid. The following table summarizes

the recommended PPE.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should meet ANSI

Z87.1 standards. A face shield

should be worn over safety

glasses, particularly when

there is a risk of splashing or

dust generation.[1][2]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for short-term

protection. For prolonged

contact, consult the glove

manufacturer's chemical

resistance guide. Double

gloving may be appropriate for

handling larger quantities.[1][3]

Body Protection Laboratory Coat

A flame-resistant lab coat worn

over cotton clothing is

recommended. The coat

should be fully buttoned to

maximize skin coverage.[1]

Foot Protection Closed-Toe Shoes
Shoes must fully cover the

foot.

Respiratory Protection
Air-Purifying Respirator or

Work in a Fume Hood

All handling of this powdered

compound should be

conducted in a certified

chemical fume hood to prevent

inhalation of dust.[1][4] If a

fume hood is not available, a

NIOSH-approved respirator

with an appropriate particulate

filter (e.g., N95) should be

used.[3]
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict handling protocol is critical. The following guide outlines the safe handling

of this compound.

Preparation and Engineering Controls:

Always handle 2-Methoxy-6-(trifluoromethyl)benzoic acid within a properly functioning

chemical fume hood to minimize inhalation risk.[1][4]

Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

Cover the work surface with absorbent bench paper to contain any potential spills.[6]

Chemical Handling:

Before use, inspect the container for any damage.

To avoid generating dust, do not pour the powder directly from the bottle. Instead, use a

scoop or spatula for transfers.[6]

Keep the container closed whenever possible to prevent accidental spills and minimize

dust dispersion.[6]

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Post-Handling:

Thoroughly decontaminate all equipment and the work area after use. Wet cleaning

methods or a HEPA vacuum are recommended for cleaning up any remaining powder.[6]

Wash hands thoroughly with soap and water after handling the chemical, even if gloves

were worn.[3]

Disposal Plan
Proper disposal of 2-Methoxy-6-(trifluoromethyl)benzoic acid and any contaminated

materials is crucial to protect the environment and comply with regulations.
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Waste Segregation: As a halogenated organic compound, this chemical waste must be

collected separately from non-halogenated waste.[7][8][9]

Waste Container:

Use a designated, clearly labeled, and sealed container for "Halogenated Organic Waste."

[10]

The container should be in good condition and compatible with the chemical.

Disposal Procedure:

Dispose of the chemical waste through a licensed professional waste disposal service.[3]

Contaminated materials such as gloves, absorbent paper, and weighing boats should also

be disposed of as hazardous waste.

Do not pour this chemical down the drain.[5][11]
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Caption: A workflow diagram illustrating the key steps for safely handling 2-Methoxy-6-
(trifluoromethyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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